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Compound of Interest

Compound Name: Allyl methacrylate

Cat. No.: B124383

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for
the handling, storage, and disposal of allyl methacrylate (AMA). It is intended to serve as a
technical resource for laboratory personnel and professionals in scientific research and
development.

Physicochemical and Hazard Identification

Allyl methacrylate (CAS No. 96-05-9) is a colorless, pungent liquid utilized as a cross-linking
agent, co-monomer, and chemical intermediate in the synthesis of polymers.[1][2] Its dual allylic
and methacrylic functionalities allow it to improve properties such as hardness, heat resistance,
and adhesion in resins.[1][3] However, it is also a hazardous and flammable substance that
presents significant health and environmental risks if not handled properly.[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of allyl methacrylate is presented below.
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Property Value Reference(s)
Molecular Formula C7H1002 [415]
Molecular Weight 126.15 g/mol [2][5]
Appearance Clear, colorless liquid [61[71[8]

Odor Pungent, characteristic [419]

Boiling Point 141-150 °C [5][6]

Melting Point -75°Cto -65°C [61[7]

Flash Point 33.9°C-37.8°C (Closed Cup)  [5][9][10]
Density 0.93 - 0.94 g/cm? at 20-25 °C [51[719]

Vapor Pressure

7.7 hPa (5.77 mmHg) at 25 °C

[6]

Water Solubility

2200 mg/L

[6]

log Kow (Octanol-Water

Partition)

2.15

[6]

Toxicological Data and Health Hazards

Allyl methacrylate is classified as acutely toxic via oral, dermal, and inhalation routes.[11][12]

It is a skin and eye irritant and poses a risk of developmental toxicity.[6][11]

Acute and Chronic Toxicity

The primary health hazards are associated with its high acute toxicity. It is fatal if inhaled, toxic

in contact with skin, and harmful if swallowed.[10][11][12] Repeated exposure can lead to

significant health hazards through skin absorption.[11]
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Endpoint Species Route Value Reference(s)

LDso Rat Oral 470 mg/kg [6]

LDso Rabbit Dermal 210 - 467 mg/kg [6][13]
Inhalation 1.47 - 1.56 mg/L

LCso (4-hour) Rat [6]
(vapor) (310 ppm)

) o ) Causes skin
Skin Irritation Rabbit Dermal o [6][11]
irritation

o . Causes serious
Eye Irritation Rabbit Ocular S [6][11]
eye irritation

Skin ) ) Not a sensitizer
o Guinea Pig Dermal [6][14]
Sensitization (OECD TG 406)
Developmental ) 50 ppm (0.262
o Rat Inhalation [6][15]
Toxicity NOAEL mg/L/day)

Note: While a guinea pig study found allyl methacrylate not to be a sensitizer, most
methacrylate esters are considered to have the potential to cause skin sensitization (contact
allergic dermatitis) in humans.[14][16][17]

Environmental Hazards

Allyl methacrylate is classified as very toxic to aquatic life, with potential for long-lasting
effects.[11][12][18] It should not be released into the environment, and spills must be contained
to prevent entry into drains and public waters.[11][18]
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Endpoint Species Duration Value Reference(s)
Pimephales

LCso promelas 96 hours 0.90- 1.1 mg/L [11][18]
(fathead minnow)
Daphnia magna

ECso 48 hours 2.4 mg/L [18]
(Water flea)

) - ) 67.3% (Readily
Biodegradability Aerobic 28 days [18]

biodegradable)

Fire and Explosion Hazard Data

Allyl methacrylate is a flammable liquid and vapor.[11] Its vapors are heavier than air and can

form explosive mixtures with air, which may travel to an ignition source and flash back.[10][19]

Hazard Parameter Value /| Comment Reference(s)
Flash Point 33.9°C-37.8°C [51[9][10]
) May form flammable/explosive
Explosion Hazard o [10][11]
vapor-air mixture.
Hazardous Combustion Carbon monoxide (CO), (10]
Products Carbon dioxide (CO2)
Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, carbon [11][18]
dioxide.
Wear self-contained breathing
R ) apparatus (SCBA). Use water
Firefighting Instructions [11][18]

spray to cool exposed

containers.

Experimental Protocols
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Protocol for Skin Sensitization Assessment (OECD TG
406)

The skin sensitization potential of allyl methacrylate was evaluated using a method consistent
with the OECD Test Guideline 406, the Guinea Pig Maximization Test (GPMT).[6][14]

¢ Induction Phase:

o Day 0: Three pairs of intradermal injections are administered to the shoulder region of the
test animals (Hartley albino guinea pigs). These include the test substance in an
appropriate vehicle, Freund's Complete Adjuvant (FCA), and the test substance emulsified
in FCA.

o Day 7: The injection site is pre-treated with sodium lauryl sulfate. A filter paper patch
saturated with the test substance is applied to the site and secured with an occlusive

dressing for 48 hours.
e Challenge Phase:

o Day 21: A patch containing a non-irritating concentration of the test substance is applied to
a naive site on the flank of both test and control animals for 24 hours.

e Observation and Scoring:

o The challenge sites are observed for erythema and edema at 24 and 48 hours after patch

removal.

o The incidence and severity of the skin reactions in the test group are compared to the
control group to determine if sensitization has occurred. In the cited study, allyl
methacrylate was not found to be a sensitizer under these conditions.[14]

Protocol for Developmental Toxicity Study (OECD TG
414)

Developmental toxicity via inhalation was assessed in a study consistent with OECD Test
Guideline 414.[6][15]
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» Animal Model: Pregnant Sprague-Dawley rats are used.

o Exposure Period: Animals are exposed via whole-body inhalation for 6 hours per day during
gestation days 6 through 20.

o Dose Groups: Multiple concentration groups (e.g., 0, 12, 25, 50, and 100 ppm) are used to
establish a dose-response relationship.[15]

o Maternal Assessment: Maternal body weight, food consumption, and clinical signs of toxicity
are monitored throughout the study.

o Fetal Assessment: On gestation day 21, dams are euthanized, and the uterus is examined.
The number of implantations, resorptions, and live/dead fetuses are recorded. Fetuses are
weighed and examined for external, visceral, and skeletal malformations and variations.

» Endpoint Analysis: The study on allyl methacrylate found no teratogenic effects but did
identify a No-Observed-Adverse-Effect Level (NOAEL) for developmental toxicity of 50 ppm,
based on decreased fetal body weight at higher concentrations.[6][15]

Safe Handling and Storage
Hierarchy of Controls

To minimize exposure, a hierarchy of controls must be implemented. This prioritizes the most
effective control measures.
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Hierarchy of Controls for Allyl Methacrylate

Elimination / Substitution

(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)
(Least Effective)

Click to download full resolution via product page

Caption: Logical flow of control measure priority.

Engineering Controls

« Work with allyl methacrylate must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[4][11]

« Use explosion-proof electrical, ventilating, and lighting equipment.[10][11]

+ Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of potential exposure.[11]

Personal Protective Equipment (PPE)

« Hand Protection: Wear chemically resistant gloves such as neoprene or nitrile rubber.[11]
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o Eye Protection: Use chemical safety goggles. Contact lenses should not be worn.[11]
» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[11]

o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-certified respirator with an organic vapor (black) cartridge.[11]

Storage Conditions

e Store in a cool, dark, dry, and well-ventilated area, away from heat, sparks, and open flames.
[7][11][18]

o Keep containers tightly closed and properly sealed.[11][18] Recommended storage
temperature is below 25°C.[11]

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[11][18]

» Store away from incompatible materials, particularly oxidizing agents.[11]

o Be aware that the material is sensitive to light and may polymerize if heated or exposed to
UV light, especially in the presence of radical initiators.[11]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all routes of exposure.[4][11]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, provide artificial respiration. Seek immediate medical attention.[4]
[11][18]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
attention.[11]
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e Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[11][19]

Accidental Release Measures

A clear workflow should be followed in the event of a spill.
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Spill Detected

:

Alert personnel and
Evacuate immediate area

:

Remove all ignition sources

'

Don appropriate PPE
(Respirator, gloves, goggles, protective clothing)

:

Contain spill with
inert absorbent material
(e.g., dry sand, earth)

:

Use non-sparking tools to
collect absorbed material

:

Place waste in a sealed,
labeled hazardous waste container

:

Decontaminate spill area

i

Dispose of waste according to
local/national regulations

l

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling an allyl methacrylate spill.
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Disposal Considerations

o Waste material is classified as hazardous and must be disposed of accordingly.[4]

o Offer surplus and non-recyclable solutions to a licensed professional waste disposal
company.[18]

o A common method is to dissolve or mix the material with a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.[18]

o Empty containers retain product residue (liquid and vapor) and can be dangerous. They
should be treated as hazardous waste and disposed of through a licensed facility.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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